2-(methylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)nicotinamide

• IUPAC Name: 2-methylsulfanyl-N-[oxan-4-yl(pyridin-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H21N3O2S/c1-24-18-15(5-3-9-20-18)17(22)21-16(13-6-10-23-11-7-13)14-4-2-8-19-12-14/h2-5,8-9,12-13,16H,6-7,10-11H2,1H3,(H,21,22)
• InChI Key: GPDDCHANYJRNQB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NC(C2CCOCC2)C3=CN=CC=C3
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol

Description

2-(methylthio)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)nicotinamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

• Metabolism and Excretion Analysis : Shibata and Matsuo (1989) studied the correlation between niacin equivalent intake and urinary excretion of its metabolites, including N'-methyl-4-pyridone-3-carboxamide, which is a major metabolite of nicotinamide in humans (Shibata & Matsuo, 1989).

• Nicotinamide Derivatives in Biological Systems : Research by Ellinger, Fraenkel, and Abdel Kader (1947) explored the utilization of nicotinamide derivatives by mammals, insects, and bacteria, highlighting the biological significance of these compounds (Ellinger, Fraenkel, & Abdel Kader, 1947).

• Enzymatic Activity and Specificity : Alston and Abeles (1988) purified nicotinamide methyltransferase from porcine liver and studied its substrate specificity, which included nicotinamide and its analogs (Alston & Abeles, 1988).

• Role in Cancer Research : A study by Ganzetti et al. (2018) investigated the role of Nicotinamide N-methyltransferase (NNMT) in cutaneous malignant melanoma, suggesting its potential as a molecular biomarker for this cancer (Ganzetti et al., 2018).

• Toxicology and Uremic Toxins : Lenglet et al. (2016) provided an update on N-methyl-2-pyridone-5-carboxamide (2PY), a major metabolite of nicotinamide, identified as a uremic toxin, highlighting its significance in the context of end-stage renal disease (Lenglet et al., 2016).

• Inhibitor Discovery for NNMT : Babault et al. (2018) described the discovery of a bisubstrate inhibitor for NNMT, which is significant for understanding the roles of NNMT in diseases and developing potential therapies (Babault et al., 2018).

• Corrosion Inhibition : Chakravarthy, Mohana, and Kumar (2014) explored the corrosion inhibition effect and adsorption behavior of nicotinamide derivatives on mild steel in hydrochloric acid solution, demonstrating the application of these compounds in materials science (Chakravarthy, Mohana, & Kumar, 2014).

• Metabolic Fate in Plants : Matsui et al. (2007) investigated the metabolic fate of nicotinamide in higher plants, revealing its conversion to various compounds including trigonelline and nicotinic acid 1N-glucoside (Matsui et al., 2007).